5-Chloro-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• CAS No.: 50-90-8
• Product Name: 5-Chloro-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Molecular Formula: C9H11ClN2O5
• Molecular Weight: 262.65 g/mol
• IUPAC Name: 5-chloro-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C9H11ClN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)
• Standard InChIKey: NJCXGFKPQSFZIB-RRKCRQDMSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)Cl)CO)O
• SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)Cl)CO)O
• Canonical SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)Cl)CO)O
• Appearance: Assay:≥98%A crystalline solid
• Description: 5-Chloro-2/'-deoxyuridine (CldU) is a thymidine analog that is readily incorporated, following phosphorylation, into newly synthesized DNA in place of thymidine. Like 5-bromo-2’-deoxyuridine (Item No. 15580) and 5-iodo-2’-deoxyuridine, CldU can be detected immunologically in cells and tissues. CldU can also be added to cells or tissues sequentially with another thymidine analog to label temporally distinct populations. The insertion of thymidine analogs, including CldU, can significantly alter DNA processing and replication, so these analogs have also been used as mutagens, clastogens, and antiviral compounds.
• Synonyms: 5-Chloro-2’-deoxyuridine; 2’-Deoxy-5-chlorouridine; 5-Chlorodeoxyuridine; Chlorodeoxyuridine
• PubChem Compound: 351382
• Last Modified: Nov 11 2021